Cas no 690690-10-9 (Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-)

• Product Name: Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-
• CAS No: 690690-10-9
• MF: C₁₂H₁₆F₃N₃S
• MW: 291.335751533508
• CID: 392273
• PubChem ID: 886879
• Update Time: 2025-04-19

Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-
• 1-[2-(dimethylamino)ethyl]-3-[3-(trifluoromethyl)phenyl]thiourea
• 690690-10-9
• SR-01000252780
• AKOS003695290
• DTXSID80358319
• N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea
• SR-01000252780-1
• GNF-Pf-3903
• CHEMBL596645

• Inchi： 1S/C12H16F3N3S/c1-18(2)7-6-16-11(19)17-10-5-3-4-9(8-10)12(13,14)15/h3-5,8H,6-7H2,1-2H3,(H2,16,17,19)
• InChI Key： JMUOUIYXZCKLHW-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=C(C(F)(F)F)C=1)NCCN(C)C

Computed Properties

• Exact Mass: 291.10170318g/mol
• Monoisotopic Mass: 291.10170318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.4Ų